2-(6-Methyl-1,2,4,5-tetrazin-3-yl)ethanol

• Molecular Formula: C5H8N4O
• Molecular Weight: 140.14 g/mol
• IUPAC Name: 2-(6-methyl-1,2,4,5-tetrazin-3-yl)ethanol
• InChI: InChI=1S/C5H8N4O/c1-4-6-8-5(2-3-10)9-7-4/h10H,2-3H2,1H3
• InChI Key: XPIKYYQQGGNKAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N=N1)CCO

Description

2-(6-Methyl-1,2,4,5-tetrazin-3-yl)ethanol is a useful research compound. Its molecular formula is C5H8N4O and its molecular weight is 140.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of ethyl 3-hydroxypropanimidate hydrochloride (2 mmol, 307 mg) and acetamidine hydrochloride (10 mmol, 945 mg) was added hydrazine hydrate (2 mL) under an atmosphere of argon. After stirring at room temperature for 2 hours, the mixture was diluted with water (25 mL) and sodium nitrite (25 mmol, 1.72 g) was added. To this solution was added 2% aqueous HCl dropwise on an ice bath until the now pink solution reached a pH of 3. The aqueous solution was extracted with methylene chloride (5×50 mL), dried with magnesium sulfate, the solvent was removed by rotary evaporation, and then dried under vacuum to afford the product, 2-(6-methyl-1,2,4,5-tetrazin-3-yl)ethanol (140 mg, 37%), as a pink oil. LRMS-ESI [M+H]+ calcd. for C5H9N4O+: 141.08, found: 140.7.